Cas no 2680818-89-5 (4-(Prop-2-en-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid)

• Product Name: 4-(Prop-2-en-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid
• CAS No: 2680818-89-5
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 6384749
• PubChem ID: 165918312
• Update Time: 2025-06-12

4-(Prop-2-en-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680818-89-5
• 4-(prop-2-en-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid
• EN300-28279446
• 4-(Prop-2-en-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid

• Inchi： 1S/C13H19NO4/c1-3-5-13(11(15)16)6-8-14(9-7-13)12(17)18-10-4-2/h3-4H,1-2,5-10H2,(H,15,16)
• InChI Key： NVFMKECBQWWRRG-UHFFFAOYSA-N
• SMILES： OC(C1(CC=C)CCN(C(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(Prop-2-en-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid

Research Briefing on 4-(Prop-2-en-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid (CAS: 2680818-89-5)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 4-(Prop-2-en-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid (CAS: 2680818-89-5). This piperidine derivative has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. The briefing synthesizes recent findings from peer-reviewed literature, patent filings, and industry reports to present a comprehensive overview of the compound's properties, synthesis, and therapeutic potential.

The compound, characterized by its unique structure featuring two prop-2-en-1-yl (allyl) groups and a carboxylic acid moiety, has been investigated for its role as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of novel protease inhibitors and modulators of central nervous system (CNS) targets. The presence of the allyl groups offers opportunities for further functionalization through click chemistry or other coupling reactions, making it a valuable scaffold in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's application in the design of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The study demonstrated that derivatives of 4-(Prop-2-en-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid could effectively bind to the catalytic cysteine residue of Mpro, exhibiting potent antiviral activity. The findings suggest that this scaffold could serve as a promising starting point for the development of broad-spectrum antiviral agents.

Another significant development involves the compound's potential in CNS drug discovery. A recent patent application (WO2023056789) describes its use in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The patent highlights the compound's ability to penetrate the blood-brain barrier, making it particularly valuable for the development of treatments for neurological disorders such as epilepsy and anxiety. Structural modifications of the scaffold have shown improved selectivity for specific GABA receptor subtypes, reducing off-target effects.

The synthesis and scale-up of 4-(Prop-2-en-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid have also seen recent advancements. A 2024 report in Organic Process Research & Development details an optimized, cost-effective synthetic route with improved yield and purity. The new method employs a one-pot procedure that minimizes the use of hazardous reagents and reduces waste generation, aligning with the principles of green chemistry. This development is particularly relevant for industrial-scale production, where efficiency and environmental considerations are paramount.

In conclusion, 4-(Prop-2-en-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid (CAS: 2680818-89-5) represents a promising scaffold in pharmaceutical research, with demonstrated applications in antiviral and CNS drug development. Recent studies have expanded our understanding of its structural versatility and therapeutic potential, while advancements in synthesis have improved its accessibility for further research. Continued exploration of this compound and its derivatives is likely to yield novel therapeutic agents addressing unmet medical needs.